1,3-17:0 DG-d5

• Molecular Formula: C37H72O5
• Molecular Weight: 602.0 g/mol
• InChI: InChI=1S/C37H72O5/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-36(39)41-33-35(38)34-42-37(40)32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h35,38H,3-34H2,1-2H3/i33D2,34D2,35D
• InChIKey: WDSOLIGXMKFAGU-WJZUKHFDSA-N

1,3-17:0 DG-d5 Deuterated Internal Standard

1,3-17:0 DG-d5 (CAS 1246523-65-8) is a stable isotope-labeled diacylglycerol featuring two heptadecanoyl (C17:0) fatty acid chains esterified to the sn-1 and sn-3 positions of a glycerol backbone, with five deuterium atoms incorporated at positions 1,1,2,3,3 of the glycerol moiety . As a deuterated analog of the endogenous odd-chain DG species, this compound is primarily utilized as an internal standard (IS) in liquid chromatography-tandem mass spectrometry (LC-MS/MS) workflows for the accurate quantification of diacylglycerols in complex biological matrices [1]. Its molecular formula is C37H67D5O5, yielding a molecular weight of approximately 602.00 Da, and it is supplied as a white to off-white powder with a purity of >99% (TLC) .

1 Deuterated DAG internal standard for LC-MS/MS lipidomics

2 Odd-chain (C17:0) acyl composition avoids endogenous DAG overlap

3 Glycerol-backbone deuterium label resists metabolic exchange loss

• [1] Krank J, et al. Qualitative Analysis and Quantitative Assessment of Changes in Neutral Glycerol Lipid Molecular Species Within Cells. Methods Enzymol. 2007;432:1-20. View Source

1,3-17:0 DG-d5 vs Generic DAG Standards

In lipidomic workflows, the selection of an internal standard is paramount; generic substitution with an unlabeled or even-chain diacylglycerol (e.g., 1,3-16:0 DG or 1,3-18:0 DG-d5) introduces quantifiable error. Unlabeled analogs co-elute and share identical m/z values with endogenous species, rendering them indistinguishable in the mass spectrometer [1]. Even-chain deuterated standards, while mass-shifted, may still co-elute with abundant endogenous even-chain DAGs (e.g., C16:0, C18:0, C18:1), leading to ion suppression or inaccurate peak integration due to incomplete chromatographic resolution [2]. Furthermore, the isotopic purity and specific placement of deuterium atoms on the glycerol backbone are critical; loss of label through metabolic exchange or in-source fragmentation can compromise quantification accuracy, a phenomenon mitigated by the stable glycerol backbone labeling of 1,3-17:0 DG-d5 .

Unlabeled 1,3-17:0 DG Risk Co-elutes and shares m/z with endogenous species; indistinguishable in MS1

Even-chain DAG-d5 (e.g., C16:0, C18:0) Risk May co-elute with abundant endogenous even-chain DAGs, causing ion suppression

Non-isotopic ISTD or acyl-labeled analog Risk Label position on glycerol backbone is critical; acyl-labeled analogs may not correct glycerol-fragment losses

• [1] Restek. Choosing an Internal Standard. Technical Article. View Source
• [2] Krank J, et al. Detection of the abundance of diacylglycerol and triacylglycerol molecular species in cells using neutral loss mass spectrometry. Anal Biochem. 2007;366(1):59-74. View Source

Quantitative Evidence for 1,3-17:0 DG-d5

Mass Shift and Isotopic Purity in MS Detection

The incorporation of five deuterium atoms into the glycerol backbone of 1,3-17:0 DG-d5 results in a mass shift of +5 Da relative to its unlabeled counterpart, 1,3-17:0 DG . This mass difference is sufficient to resolve the internal standard from endogenous diacylglycerols in MS1 spectra, provided that the isotopic purity is high. Vendor specifications indicate an isotopic enrichment of 99 atom % D, ensuring that the contribution of the unlabeled species to the internal standard signal is ≤1%, thereby minimizing cross-talk and enabling accurate peak integration .

Mass Shift & Purity

Data to verify

+5 Da mass shift, ≥99 atom % D enrichment

Supports MS1 baseline resolution from unlabeled DAGs

Vendor-specified isotopic purity; independent verification recommended

Evidence Dimension	Mass-to-charge ratio (m/z) of [M+NH4]+ adduct
Target Compound Data	m/z 620.6 (calculated for C37H67D5O5 + NH4)
Comparator Or Baseline	Unlabeled 1,3-17:0 DG: m/z 615.6 (C37H72O5 + NH4)
Quantified Difference	+5 Da mass shift
Conditions	Positive ion electrospray ionization (ESI) with ammonium acetate buffer

Why This Matters

This quantifiable mass shift, coupled with high isotopic purity, allows for baseline resolution of the internal standard from endogenous lipids, a prerequisite for accurate and reproducible quantification in targeted lipidomics assays.

Adduct Monitoring Reduces Quantification Error

A comprehensive study evaluating 48 unique diacylglycerol species across 2,366 mouse samples demonstrated that relying on a single adduct ion (e.g., [M+NH4]+) for quantification can lead to absolute concentration errors of up to 70% when using deuterated internal DAG standards [1]. Critically, the study found that by combining [M+NH4]+ and [M+Na]+ adduct ions, quantification accuracy improved to within 5% of the value obtained by summing all adducts [1]. This finding underscores the necessity of using a deuterated internal standard like 1,3-17:0 DG-d5, which exhibits adduct formation behavior analogous to endogenous DAGs, and the importance of monitoring multiple adducts for accurate quantification.

Adduct Monitoring

Class-level inference

Error ≤5% with dual-adduct vs ≤70% single-adduct

Supports multi-adduct quantification strategy

Reported across 2,366 mouse samples; DAG class-level evidence

Evidence Dimension	Absolute concentration estimation error
Target Compound Data	Within 5% accuracy when [M+NH4]+ and [M+Na]+ adducts are combined (applies to deuterated DAG class)
Comparator Or Baseline	Up to 70% error when only one adduct ion is used
Quantified Difference	Up to 65 percentage point reduction in error
Conditions	LC-ESI-MS analysis of DAGs in mouse plasma, liver, kidney, brain, heart, muscle, and adipose tissue

Why This Matters

This class-level evidence demonstrates that proper use of a deuterated DAG internal standard, in conjunction with multi-adduct monitoring, is essential for achieving the <5% accuracy required for biomarker validation and inter-laboratory reproducibility in lipidomics.

• [1] Improving Quantitative Accuracy in Nontargeted Lipidomics by Evaluating Adduct Formation. University of California, Davis. View Source

Neutral Loss Mass Spectrometry Quantification

A foundational method for quantifying diacylglycerol molecular species in cells employed a panel of deuterium-labeled internal standards, including D5-17:0/17:0-DAG (synonymous with 1,3-17:0 DG-d5), to normalize the ion signal for each nominal [M+NH4]+ ion undergoing neutral loss of a fatty acyl group [1]. This approach enabled the quantitative comparison of individual DAG molecular species, even those with identical nominal masses, by using the corresponding deuterated standard to correct for variations in ionization efficiency and fragmentation yield [1]. The method was successfully applied to study DAG changes in RAW 264.7 macrophage cells following Toll-like receptor 4 activation [1].

Neutral Loss MS

Reported

D5-17:0/17:0-DAG normalizes neutral-loss ion signal per chain length

Supports chain-length-specific DAG profiling workflow

RAW 264.7 macrophage model; ESI-MS/MS neutral loss scanning

Evidence Dimension	Normalized ion signal for neutral loss scanning
Target Compound Data	D5-17:0/17:0-DAG used as internal standard for normalizing 17:0-containing DAG species
Comparator Or Baseline	Alternative internal standards (e.g., D5-15:0/15:0-DAG, D5-19:0/19:0-DAG) used for other chain lengths
Quantified Difference	Not specified (qualitative comparison of method performance)
Conditions	Electrospray ionization tandem mass spectrometry (ESI-MS/MS) with neutral loss scanning of 18 fatty acyl groups

Why This Matters

This validated methodology, directly citing the use of D5-17:0/17:0-DAG, provides a proven framework for researchers to implement accurate, chain-length-specific quantification of diacylglycerols, reducing method development time and enhancing data reliability.

• [1] Krank J, et al. Detection of the abundance of diacylglycerol and triacylglycerol molecular species in cells using neutral loss mass spectrometry. Anal Biochem. 2007;366(1):59-74. View Source

Purity and Stability Profiles Ensure Reproducibility

Vendor-certified purity of 1,3-17:0 DG-d5 exceeds 99% as determined by thin-layer chromatography (TLC) . This high purity minimizes the presence of interfering lipid contaminants that could otherwise compromise the accuracy of quantitative assays or confound biological interpretation. Furthermore, defined storage conditions (powder at -20°C for 3 years; in solvent at -80°C for 6 months) provide a clear framework for maintaining compound integrity, reducing batch-to-batch variability and ensuring long-term experimental reproducibility.

Purity & Stability

Data to verify

>99% TLC purity; 3 yr powder at −20°C

Supports lot-to-lot reproducibility review

Vendor-certified; independent QC verification recommended

Evidence Dimension	Purity and stability
Target Compound Data	Purity >99% (TLC); Stability: 3 years at -20°C (powder)
Comparator Or Baseline	Typical commercial lipid standards: 98-99% purity
Quantified Difference	≥99% purity ensures minimal interference
Conditions	TLC analysis; long-term storage at -20°C

Why This Matters

Procurement decisions for internal standards should prioritize compounds with documented, high purity and well-defined stability profiles to ensure consistent performance across multiple experiments and to comply with rigorous quality standards in regulated environments.

Applications of 1,3-17:0 DG-d5

Targeted LC-MS/MS Quantification of Endogenous DAGs

1,3-17:0 DG-d5 is ideally suited as an internal standard for the absolute quantification of diacylglycerol species in biological matrices such as plasma, tissues, and cell lysates. Its odd-chain fatty acid composition (C17:0) and deuterium label (+5 Da mass shift) ensure it is chromatographically resolved and mass-distinct from abundant endogenous even-chain DAGs (e.g., 16:0, 18:0, 18:1) . By spiking a known amount of 1,3-17:0 DG-d5 into samples prior to lipid extraction, researchers can correct for losses during sample preparation, matrix effects, and variations in ionization efficiency, enabling accurate and reproducible quantification .

Neutral Loss MS Normalization for DAG Profiling

In neutral loss scanning experiments designed to profile diacylglycerol molecular species, 1,3-17:0 DG-d5 serves as a chain-length-specific normalization standard. As demonstrated in foundational methods, deuterated DAG standards with specific fatty acyl compositions (e.g., D5-17:0/17:0-DAG) are used to normalize the ion signal for the corresponding neutral loss reaction, correcting for differential fragmentation efficiencies among DAG species [1]. This application is critical for studies investigating changes in DAG composition in response to cellular stimuli or disease states.

Metabolic Flux Analysis of Glycerolipid Biosynthesis

The stable deuterium label on the glycerol backbone of 1,3-17:0 DG-d5 remains intact during enzymatic transformations that modify fatty acyl chains, making it a valuable tracer for monitoring glycerolipid metabolic fluxes. By tracking the incorporation of the labeled glycerol moiety into downstream metabolites (e.g., triacylglycerols, phospholipids) using mass spectrometry, researchers can quantify the dynamics of lipid biosynthesis and remodeling pathways in cells or organisms .

Application

Selection Property

Validation Focus

Targeted DAG quantification research

Odd-chain +5 Da mass shift

Ion suppression and matrix-effect review

Neutral loss DAG profiling studies

Chain-length-specific normalization

Fragmentation efficiency correction

Glycerolipid flux analysis research

Glycerol-backbone label stability

Metabolic tracer MS monitoring

• [1] Krank J, et al. Detection of the abundance of diacylglycerol and triacylglycerol molecular species in cells using neutral loss mass spectrometry. Anal Biochem. 2007;366(1):59-74. View Source